5,7-Dichloro-2,4-quinolinediol

• Molecular Formula: C9H5Cl2NO2
• Molecular Weight: 230.04 g/mol
• IUPAC Name: 5,7-dichloro-4-hydroxy-1H-quinolin-2-one
• InChI: InChI=1S/C9H5Cl2NO2/c10-4-1-5(11)9-6(2-4)12-8(14)3-7(9)13/h1-3H,(H2,12,13,14)
• InChI Key: QQCAUPUXMKFNTH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1NC(=O)C=C2O)Cl)Cl

Description

5,7-Dichloro-2,4-quinolinediol is a quinoline derivative featuring hydroxyl groups at positions 2 and 4 and chlorine atoms at positions 5 and 7 on the heterocyclic aromatic ring. Quinolines are known for their bioactivity, particularly as antimicrobial, anticancer, and antimalarial agents. The dichloro and diol substituents likely influence its solubility, reactivity, and biological interactions .

Comparison with Similar Compounds

Structural and Functional Differences

The following table summarizes key structural analogs, their substituents, and properties inferred from the evidence:

Compound Name	Substituents	Molecular Formula	Key Properties/Applications	Reference
5,7-Dichloro-2,4-quinolinediol	2,4-diol; 5,7-Cl	C₉H₅Cl₂NO₂	Hypothesized antimicrobial activity	-
5,7-Dichloro-4-hydroxyquinoline	4-OH; 5,7-Cl	C₉H₅Cl₂NO	Catalogued in specialty chemical libraries
5,7-Dichloro-4-hydroxy-2-(trifluoromethyl)quinoline	4-OH; 2-CF₃; 5,7-Cl	C₁₀H₄Cl₂F₃NO	High structural similarity (82%)
3-Nitro-2,4-quinolinediol	2,4-diol; 3-NO₂	C₉H₆N₂O₄	Research chemical; nitro group enhances electrophilicity
Ethyl 5,7-dichloro-4-hydroxyquinoline-2-carboxylate	4-OH; 2-COOEt; 5,7-Cl	C₁₂H₉Cl₂NO₃	Ester derivative; improved lipophilicity

Physicochemical Properties

• Acidity: Hydroxyl groups at positions 2 and 4 in 5,7-dichloro-2,4-quinolinediol may confer acidity (pKa ~8–10), influencing solubility and metal chelation properties.

Market and Industrial Relevance

• Safety Profiles: Amino derivatives like 4-Amino-5,7-dichloro-2-propylquinoline require stringent handling due to inhalation hazards (), highlighting the importance of substituent effects on toxicity.